Cas no 477493-87-1 (2-(3-bromobenzamido)-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxamide)

• Product Name: 2-(3-bromobenzamido)-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxamide
• CAS No: 477493-87-1
• MF: C₁₇H₁₇BrN₂O₂S
• MW: 393.298082113266
• CID: 5994040
• PubChem ID: 4200969
• Update Time: 2025-06-23

2-(3-bromobenzamido)-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromobenzamido)-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxamide
• 4H-Cyclohepta[b]thiophene-3-carboxamide, 2-[(3-bromobenzoyl)amino]-5,6,7,8-tetrahydro-
• 2-(3-BROMOBENZAMIDO)-4H,5H,6H,7H,8H-CYCLOHEPTA[B]THIOPHENE-3-CARBOXAMIDE
• 2-(3-bromobenzamido)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide
• 2-[(3-bromobenzoyl)amino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide
• AKOS003212000
• AB00672558-01
• F0806-0351
• Oprea1_775976
• 477493-87-1

• Inchi： 1S/C17H17BrN2O2S/c18-11-6-4-5-10(9-11)16(22)20-17-14(15(19)21)12-7-2-1-3-8-13(12)23-17/h4-6,9H,1-3,7-8H2,(H2,19,21)(H,20,22)
• InChI Key： RJBXOIWAKAVHJW-UHFFFAOYSA-N
• SMILES： C12CCCCCC=1C(C(N)=O)=C(NC(=O)C1=CC=CC(Br)=C1)S2

Computed Properties

• Exact Mass: 392.01941g/mol
• Monoisotopic Mass: 392.01941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 100Ų

Experimental Properties

• Density: 1.528±0.06 g/cm3(Predicted)
• Boiling Point: 441.5±45.0 °C(Predicted)
• pka: 12.61±0.20(Predicted)

Additional information on 2-(3-bromobenzamido)-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxamide

Introduction to 2-(3-bromobenzamido)-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxamide (CAS No. 477493-87-1)

2-(3-bromobenzamido)-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxamide (CAS No. 477493-87-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features and potential applications in various biological and technological domains. The molecule consists of a cycloheptabthiophene core functionalized with a 3-bromobenzamido group and a carboxamide moiety, which contribute to its diverse chemical properties and biological activities.

The cycloheptabthiophene core is a seven-membered ring containing sulfur atoms, which imparts unique electronic and optical properties to the molecule. This core structure has been extensively studied for its potential in organic electronics, particularly in the development of organic semiconductors and photovoltaic materials. The presence of the 3-bromobenzamido group adds further complexity to the molecule, influencing its solubility, stability, and reactivity. The carboxamide moiety, on the other hand, plays a crucial role in mediating interactions with biological targets, making this compound a promising candidate for drug discovery and development.

In recent years, significant advancements have been made in understanding the biological activities of compounds with similar structural motifs. For instance, studies have shown that derivatives of cycloheptabthiophene-based compounds exhibit potent anti-inflammatory and anti-cancer properties. The brominated substituents on the benzamido group have been found to enhance the selectivity and efficacy of these compounds against specific cancer cell lines. Additionally, the carboxamide functionality has been shown to improve the bioavailability and metabolic stability of these molecules.

The synthesis of 2-(3-bromobenzamido)-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxamide typically involves multi-step procedures that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include the coupling of appropriate brominated benzamides with cycloheptabthiophene precursors using transition metal catalysts such as palladium or nickel. Post-synthetic modifications can be employed to introduce additional functional groups or optimize the compound's properties for specific applications.

In the context of medicinal chemistry, 2-(3-bromobenzamido)-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxamide has shown promise as a lead compound for the development of novel therapeutic agents. Preclinical studies have demonstrated its ability to modulate key signaling pathways involved in inflammation and cancer progression. For example, it has been reported to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a central role in regulating immune responses and cell survival. Furthermore, this compound has exhibited selective cytotoxicity against various cancer cell lines while showing minimal toxicity towards normal cells.

The potential applications of 2-(3-bromobenzamido)-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxamide extend beyond medicinal chemistry into materials science. Its unique electronic properties make it an attractive candidate for use in organic electronic devices such as organic field-effect transistors (OFETs) and organic photovoltaic cells (OPVs). Research in this area has focused on optimizing the molecular design to enhance charge transport properties and improve device performance. For instance, modifications to the side chains or substitution patterns can significantly influence the electronic behavior of these materials.

In conclusion, 2-(3-bromobenzamido)-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxamide (CAS No. 477493-87-1) represents a versatile compound with a wide range of potential applications in both biological and technological fields. Its unique structural features and functional groups contribute to its diverse chemical properties and biological activities. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its performance for specific applications. As such, this compound remains an important subject of study for scientists and researchers working at the intersection of chemistry and biology.